N-(4-butylphenyl)-N'-(3-methoxypropyl)ethanediamide
Overview
Description
N-(4-butylphenyl)-N'-(3-methoxypropyl)ethanediamide, also known as A-836,339, is a synthetic compound that belongs to the family of fatty acid amide hydrolase (FAAH) inhibitors. It has been extensively studied for its potential therapeutic applications in the field of pain management, anxiety, and depression.
Mechanism of Action
The mechanism of action of N-(4-butylphenyl)-N'-(3-methoxypropyl)ethanediamide involves the inhibition of FAAH, which leads to an increase in the levels of endocannabinoids such as anandamide and 2-arachidonoylglycerol (2-AG). These endocannabinoids bind to cannabinoid receptors in the body, leading to a reduction in pain, anxiety, and depression. Additionally, N-(4-butylphenyl)-N'-(3-methoxypropyl)ethanediamide has been shown to have anti-inflammatory properties, which further contributes to its therapeutic potential.
Biochemical and Physiological Effects:
N-(4-butylphenyl)-N'-(3-methoxypropyl)ethanediamide has been shown to have various biochemical and physiological effects. It increases the levels of endocannabinoids such as anandamide and 2-AG, leading to a reduction in pain, anxiety, and depression. It also has anti-inflammatory properties, which further contributes to its therapeutic potential. Additionally, N-(4-butylphenyl)-N'-(3-methoxypropyl)ethanediamide has been shown to have a low toxicity profile and does not produce any significant adverse effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(4-butylphenyl)-N'-(3-methoxypropyl)ethanediamide is its specificity towards FAAH, which makes it a useful tool for studying the endocannabinoid system. It has also been shown to have a low toxicity profile and does not produce any significant adverse effects. However, one of the limitations of N-(4-butylphenyl)-N'-(3-methoxypropyl)ethanediamide is its poor solubility in water, which can make it difficult to use in certain lab experiments.
Future Directions
There are several future directions for the research on N-(4-butylphenyl)-N'-(3-methoxypropyl)ethanediamide. One direction is to investigate its potential therapeutic applications in the field of pain management, anxiety, and depression. Another direction is to study its anti-inflammatory properties and its potential applications in the treatment of inflammatory diseases such as arthritis and multiple sclerosis. Additionally, further research is needed to optimize the synthesis method of N-(4-butylphenyl)-N'-(3-methoxypropyl)ethanediamide and to improve its solubility in water for better use in lab experiments.
Scientific Research Applications
N-(4-butylphenyl)-N'-(3-methoxypropyl)ethanediamide has been extensively studied for its potential therapeutic applications in the field of pain management, anxiety, and depression. It acts as an inhibitor of FAAH, an enzyme that breaks down endocannabinoids, which are natural compounds that play a crucial role in pain modulation, mood regulation, and immune function. By inhibiting FAAH, N-(4-butylphenyl)-N'-(3-methoxypropyl)ethanediamide increases the levels of endocannabinoids in the body, leading to a reduction in pain, anxiety, and depression.
properties
IUPAC Name |
N'-(4-butylphenyl)-N-(3-methoxypropyl)oxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O3/c1-3-4-6-13-7-9-14(10-8-13)18-16(20)15(19)17-11-5-12-21-2/h7-10H,3-6,11-12H2,1-2H3,(H,17,19)(H,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCAYOISPYFXFIV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC=C(C=C1)NC(=O)C(=O)NCCCOC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.